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Introduction
Flurenol is a synthetic plant growth regulator belonging to the morphactin group of chemicals,

which are derivatives of fluorene-9-carboxylic acid.[1][2] It is utilized as a post-emergence

herbicide, often in combination with phenoxy herbicides, for the selective control of broad-

leaved weeds in cereal crops such as wheat, barley, rye, and oats.[3] The primary mode of

action of Flurenol is the disruption of plant morphogenesis, leading to growth inhibition and

eventual death of susceptible weed species.[1][4]

Mechanism of Action
Flurenol, as a morphactin, exerts its herbicidal effects by interfering with the normal growth and

development processes in plants.[1][4] The primary mechanism is believed to be the inhibition

of polar auxin transport, a critical process for plant development regulated by the hormone

auxin. By disrupting auxin transport, Flurenol causes a loss of apical dominance, inhibits

internode elongation, and affects the proper orientation of cell division, leading to stunted and

distorted growth in susceptible broad-leaved weeds.[2] This disruption of regulated growth

ultimately results in the plant's inability to compete for resources, leading to its death. The

effects of morphactins like Flurenol can often be counteracted by the application of gibberellic

acid (GA3), suggesting an interaction with the gibberellin signaling pathway as well.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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